Cas no 1889877-18-2 (Cyclobutanemethanesulfonyl fluoride)

Cyclobutanemethanesulfonyl fluoride is a specialized sulfonyl fluoride derivative featuring a cyclobutane ring structure. This compound is primarily utilized as a reactive intermediate in organic synthesis, particularly in the development of sulfonamide-based compounds. Its key advantages include high reactivity as a sulfonylating agent, enabling efficient incorporation of the sulfonyl fluoride moiety into target molecules. The cyclobutane ring confers steric and electronic properties that can influence reactivity and selectivity in synthetic pathways. The compound is of interest in medicinal chemistry and materials science due to its potential as a building block for bioactive molecules or functional materials. Proper handling is required due to the reactivity of the sulfonyl fluoride group.
Cyclobutanemethanesulfonyl fluoride structure
1889877-18-2 structure
Product Name:Cyclobutanemethanesulfonyl fluoride
CAS No:1889877-18-2
MF:C5H9FO2S
MW:152.187164068222
CID:5182268
Update Time:2025-06-12

Cyclobutanemethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanesulfonyl fluoride
    • Inchi: 1S/C5H9FO2S/c6-9(7,8)4-5-2-1-3-5/h5H,1-4H2
    • InChI Key: JZXVWTVRLKCPLV-UHFFFAOYSA-N
    • SMILES: C1(CS(F)(=O)=O)CCC1

Cyclobutanemethanesulfonyl fluoride Pricemore >>

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Additional information on Cyclobutanemethanesulfonyl fluoride

Comprehensive Overview of Cyclobutanemethanesulfonyl fluoride (CAS No. 1889877-18-2) and Its Applications

Cyclobutanemethanesulfonyl fluoride (CAS No. 1889877-18-2) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique cyclobutane ring structure, serves as a versatile building block for the development of advanced materials and bioactive molecules. Its molecular formula, C5H9FO2S, highlights its potential for diverse chemical transformations, particularly in click chemistry and suFEx (Sulfur Fluoride Exchange) reactions—a rapidly growing field in drug discovery.

In recent years, the demand for sulfonyl fluoride-based compounds like Cyclobutanemethanesulfonyl fluoride has surged due to their stability and reactivity under mild conditions. Researchers are increasingly exploring its applications in proteomics and chemical biology, where it acts as a covalent modifier for target proteins. This aligns with the current trend of covalent drug discovery, a hot topic in pharmaceutical forums and AI-driven research platforms. Users frequently search for terms such as "sulfonyl fluoride reagents" or "cyclobutane derivatives in medicinal chemistry," reflecting the compound's relevance in cutting-edge science.

The structural uniqueness of Cyclobutanemethanesulfonyl fluoride lies in its strained cyclobutane ring, which imparts high reactivity while maintaining selectivity. This feature makes it invaluable for designing PET (Positron Emission Tomography) tracers and bioconjugation probes, addressing the growing need for non-invasive diagnostic tools. SEO analytics reveal rising queries like "fluorine-containing bioactive molecules" and "small-ring sulfonylating agents," underscoring the compound's alignment with industry trends.

From a synthetic perspective, CAS No. 1889877-18-2 is often employed in late-stage functionalization strategies, enabling rapid diversification of complex scaffolds. Its compatibility with photocatalysis and electrochemistry—two trending methodologies in green chemistry—further enhances its appeal. Laboratory supply platforms report increased searches for "high-purity sulfonyl fluorides" and "cyclobutane reagents for cross-coupling," indicating robust market interest.

Quality control of Cyclobutanemethanesulfonyl fluoride is critical, with HPLC and 19F-NMR being standard characterization techniques. The compound's stability profile and solubility in common organic solvents (e.g., DCM, THF) make it practical for industrial-scale applications. Discussions on research platforms frequently address "handling sulfonyl fluorides safely" and "storage conditions for reactive fluorinated compounds," reflecting user concerns about practical implementation.

In material science, derivatives of Cyclobutanemethanesulfonyl fluoride contribute to the development of self-assembled monolayers (SAMs) and polymeric sensors. These applications tie into the broader interest in smart materials and surface modification technologies, as evidenced by search engine data highlighting terms like "fluorinated surface modifiers" and "cyclobutane polymers."

Looking ahead, the compound's role in biocompatible labeling and catalysis is expected to expand, driven by interdisciplinary collaborations. Its mention in patent filings related to antibody-drug conjugates (ADCs) and fluorescent tags confirms its commercial potential. For researchers seeking reliable suppliers, keywords such as "CAS 1889877-18-2 suppliers" and "custom synthesis of cyclobutane sulfonyl fluorides" are increasingly prevalent in search queries.

To summarize, Cyclobutanemethanesulfonyl fluoride (CAS No. 1889877-18-2) represents a convergence of synthetic utility and biomedical innovation. Its adaptability to high-throughput screening and precision medicine frameworks positions it as a cornerstone reagent in contemporary chemistry. As AI-assisted molecular design gains traction, this compound's integration into virtual compound libraries will likely amplify its impact across scientific disciplines.

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